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Compound of Interest

Compound Name: 15-LOX-1 inhibitor 1

Cat. No.: B2770240 Get Quote

Technical Support Center: 15-LOX-1 Inhibitor 1
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals using "15-LOX-1
inhibitor 1" (also known as compound 9c/i472).

Frequently Asked Questions (FAQs)
Q1: What is 15-LOX-1 inhibitor 1 and what is its mechanism of action?

A1: 15-LOX-1 inhibitor 1 is a potent and selective small molecule inhibitor of 15-lipoxygenase-

1 (15-LOX-1), with a reported half-maximal inhibitory concentration (IC50) of 0.19 μM.[1][2] 15-

LOX-1 is an enzyme that catalyzes the formation of lipid peroxides from polyunsaturated fatty

acids like arachidonic and linoleic acid.[1] The inhibitor works by preventing this enzymatic

activity. In cellular models, it has been shown to protect macrophages from cell death induced

by lipopolysaccharide (LPS) by inhibiting the formation of nitric oxide (NO) and reducing lipid

peroxidation.[1][2][3]

Q2: What is the primary signaling pathway involving 15-LOX-1?

A2: 15-LOX-1 acts on polyunsaturated fatty acids (PUFAs) to produce hydroperoxy fatty acids,

such as 13-hydroperoxyoctadecadienoic acid (13-HpODE) from linoleic acid.[1] These lipid

peroxides can contribute to oxidative stress and are involved in inflammatory signaling
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pathways. For instance, there is evidence of crosstalk between 15-LOX-1 activity and the NF-

κB signaling pathway, which is a key regulator of inflammation and cell survival.[1][3]
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Inconsistent IC50 Value

Are you using a new lot
of the inhibitor?

Compare Certificate of Analysis
(Purity, IC50) with previous lot

Yes

Was the inhibitor stored correctly?
(-80°C, minimal freeze-thaw)

No

Run in-house QC:
Determine IC50 of new lot

Inhibitor may be degraded.
Use a fresh aliquot or new vial.

No

Review Assay Protocol:
- Enzyme activity stable?

- Substrate concentration accurate?
- Buffer pH correct?

Yes

Assay conditions may have drifted.
Recalibrate and standardize.

No

Is the DMSO/solvent old or
contaminated with water?

Yes

No, review other factors

Use fresh, anhydrous DMSO.

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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